Cas no 101967-99-1 (Diethyl 6-oxopyran-3,4-dicarboxylate)

• Product name: Diethyl 6-oxopyran-3,4-dicarboxylate
• CAS No: 101967-99-1
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 1131163
• PubChem ID: 13981466

Diethyl 6-oxopyran-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 6-oxopyran-3,4-dicarboxylate
• ACMC-20m4z8
• Diethyl-2-oxo-2H-pyran-4,5-dicarboxylat
• 2H-Pyran-4,5-dicarboxylic acid, 2-oxo-, diethyl ester
• CTK0G7888
• SureCN9839580
• AGN-PC-0000KV
• ACMC-20m4z8; Diethyl-2-oxo-2H-pyran-4,5-dicarboxylat; 2H-Pyran-4,5-dicarboxylic acid, 2-oxo-, diethyl ester; CTK0G7888; SureCN9839580; AGN-PC-0000KV;
• 2H-Pyran-4,5-dicarboxylic acid, 2-oxo-, 4,5-diethyl ester
• EN300-43378366
• Diethyl 2-oxo-2H-pyran-4,5-dicarboxylate
• 101967-99-1
• DTXSID80553766
• 4,5-diethyl 2-oxo-2H-pyran-4,5-dicarboxylate
• SCHEMBL9839580

• Inchi： InChI=1S/C11H12O6/c1-3-15-10(13)7-5-9(12)17-6-8(7)11(14)16-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： JNTBSWTYKPYYKR-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC(=O)OC=C1C(=O)OCC

Computed Properties

• Exact Mass: 240.06336
• Monoisotopic Mass: 240.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9